Cas no 1628525-19-8 (2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
• CAS No: 1628525-19-8
• MF: C₁₃H₁₇BF₃NO₃
• MW: 303.085194349289
• CID: 5465578
• PubChem ID: 90414980
• Update Time: 2025-05-21

2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
• 2-Methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
• Pyridine, 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-
• 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H17BF3NO3/c1-11(2)12(3,4)21-14(20-11)8-6-7-9(13(15,16)17)18-10(8)19-5/h6-7H,1-5H3
• InChI Key： AWLXQBZGIQWQGU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C(=N1)OC)(F)F

Computed Properties

• Exact Mass: 303.1253581 g/mol
• Monoisotopic Mass: 303.1253581 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 303.09
• Topological Polar Surface Area: 40.6

Additional information on 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1628525-19-8)

The compound 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1628525-19-8) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the tetramethyl-1,3,2-dioxaborolane moiety and the trifluoromethylpyridine scaffold, make it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives like 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine has surged due to their pivotal role in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications for designing kinase inhibitors and anticancer agents, as the trifluoromethyl group enhances metabolic stability and bioavailability. This aligns with the growing trend of fluorinated compounds in precision medicine, a topic frequently searched in AI-driven drug development platforms.

From an agrochemical perspective, this compound’s pyridine-boronate structure offers promising utility in developing next-generation pesticides with improved selectivity and environmental safety. The methoxy and trifluoromethyl substituents contribute to its lipophilicity, a critical factor for pest control formulations. Given the global emphasis on sustainable agriculture, such innovations are highly relevant to current SEO trends and user queries like “eco-friendly agrochemicals” or “advanced crop protection.”

The material science community also explores CAS No. 1628525-19-8 for its potential in organic electronics and photovoltaic materials. Its electron-deficient pyridine core and boron ester functionality make it a candidate for organic light-emitting diodes (OLEDs) and conductive polymers. This connects to popular searches on renewable energy materials and smart coatings, reflecting broader industrial interests.

Analytical studies of 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine highlight its stability under ambient conditions, though proper storage in anhydrous environments is recommended to preserve its reactivity. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed for characterization, addressing common questions about compound purity and structural validation in peer-reviewed literature.

In summary, CAS No. 1628525-19-8 represents a versatile building block with cross-disciplinary applications. Its integration into cutting-edge research underscores the importance of boron chemistry in addressing contemporary challenges in healthcare, agriculture, and technology. For researchers seeking reliable data, this compound’s synthetic protocols and safety profiles are well-documented, aligning with SEO-optimized content strategies for scientific audiences.